Cas no 1956325-68-0 (N,N-Dimethyl-1,2,3,4-tetrahydroisoquinolin-6-amine hydrochloride)

• Product Name: N,N-Dimethyl-1,2,3,4-tetrahydroisoquinolin-6-amine hydrochloride
• CAS No: 1956325-68-0
• MF: C₁₁H₁₇ClN₂
• MW: 212.719081640244
• CID: 5570540
• Update Time: 2026-03-11

N,N-Dimethyl-1,2,3,4-tetrahydroisoquinolin-6-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-1,2,3,4-tetrahydroisoquinolin-6-amine hydrochloride

• Inchi： 1S/C11H16N2.ClH/c1-13(2)11-4-3-10-8-12-6-5-9(10)7-11;/h3-4,7,12H,5-6,8H2,1-2H3;1H
• InChI Key： ISYGCDOEPYWHPO-UHFFFAOYSA-N
• SMILES： N(C1=CC=C2CNCCC2=C1)(C)C.Cl

Additional information on N,N-Dimethyl-1,2,3,4-tetrahydroisoquinolin-6-amine hydrochloride

N,N-Dimethyl-1,2,3,4-tetrahydroisoquinolin-6-amine hydrochloride and Its Significance in Modern Pharmaceutical Research

N,N-Dimethyl-1,2,3,4-tetrahydroisoquinolin-6-amine hydrochloride, with the CAS number 1956325-68-0, represents a compound of considerable interest in the field of pharmaceutical chemistry. This compound belongs to the tetrahydroisoquinoline class of molecules, which has garnered significant attention due to its diverse biological activities and potential applications in drug development. The hydrochloride salt form of this molecule enhances its solubility and stability, making it a valuable candidate for further investigation in medicinal chemistry.

The structural framework of N,N-Dimethyl-1,2,3,4-tetrahydroisoquinolin-6-amine hydrochloride is characterized by a bicyclic system consisting of an isoquinoline ring fused with a tetrahydropyridine moiety. This unique structural configuration contributes to its pharmacological properties by allowing for multiple interactions with biological targets. Specifically, the amine and dimethylamino substituents on the nitrogen atoms provide opportunities for hydrogen bonding and ionic interactions with receptor sites, while the aromatic isoquinoline ring enhances lipophilicity and binding affinity.

In recent years, there has been a surge in research focused on tetrahydroisoquinoline derivatives due to their potential as pharmacological agents. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including dopaminergic, serotonergic, and cholinergic effects. These properties make them particularly relevant in the development of treatments for neurological disorders such as Parkinson's disease, Alzheimer's disease, and depression. The amine functionality in N,N-Dimethyl-1,2,3,4-tetrahydroisoquinolin-6-amine hydrochloride is particularly noteworthy, as it can modulate neurotransmitter systems by acting as an agonist or antagonist at various receptor subtypes.

One of the most compelling aspects of N,N-Dimethyl-1,2,3,4-tetrahydroisoquinolin-6-amine hydrochloride is its potential as a scaffold for drug discovery. The versatility of its structure allows chemists to modify various substituents while retaining core pharmacophoric features essential for biological activity. This flexibility has led to the synthesis of numerous derivatives that have shown promise in preclinical studies. For instance, modifications at the 6-amino position or the dimethylamino group can significantly alter the compound's pharmacokinetic profile and target specificity.

The hydrochloride salt form of this compound enhances its pharmacological properties by improving solubility in aqueous solutions. This is particularly important for drug formulations intended for oral or parenteral administration. Enhanced solubility often translates to better bioavailability and more consistent therapeutic effects. Furthermore, the stability provided by the hydrochloride salt ensures that the compound remains effective during storage and transportation, which is critical for clinical trials and commercial drug products.

Recent advancements in computational chemistry have also contributed to the study of N,N-Dimethyl-1,2,3,4-tetrahydroisoquinolin-6-amine hydrochloride. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. These simulations can guide the design of new derivatives with improved efficacy and reduced side effects. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process significantly.

The potential applications of N,N-Dimethyl-1,2,3,4-tetrahydroisoquinolin-6-amine hydrochloride extend beyond neurological disorders. Emerging research suggests that this compound may have therapeutic benefits in other areas as well. For example, studies have indicated that tetrahydroisoquinoline derivatives can modulate inflammatory pathways and exhibit antioxidant properties. These effects could make them useful in treating conditions such as rheumatoid arthritis or even certain types of cancer.

The synthesis of N,N-Dimethyl-1,2,3,4-tetrahydroisoquinolin-6-amine hydrochloride involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient production processes， reducing costs and environmental impact while maintaining high quality standards.

In conclusion，N,N-Dimethyl-1，2，3，4-tetrahydroisoquinolin—6—amine hydrochloride represents a promising compound with significant potential in pharmaceutical research。 Its unique structure， combined with its diverse biological activities， makes it a valuable scaffold for developing new drugs。 The enhanced solubility and stability provided by its hydrochloride salt form further contribute to its attractiveness as a candidate for clinical development。 As research continues to uncover new applications and synthetic strategies， this compound is poised to play an important role in addressing some of today's most challenging medical needs。